Cas no 2692622-73-2 ((8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate)

(8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate structure
2692622-73-2 structure
Product Name:(8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate
CAS No:2692622-73-2
MF:C21H36O3
MW:336.50874710083
CID:5146148
Update Time:2025-07-16

(8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate Chemical and Physical Properties

Names and Identifiers

    • 8,11-Tridecadienoic acid, 13-[(2R,3S)-3-pentyl-2-oxiranyl]-, methyl ester, (8Z,11Z)-rel-
    • (8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate
    • Inchi: 1S/C21H36O3/c1-3-4-13-16-19-20(24-19)17-14-11-9-7-5-6-8-10-12-15-18-21(22)23-2/h5,7,11,14,19-20H,3-4,6,8-10,12-13,15-18H2,1-2H3/b7-5-,14-11-/t19-,20+/m0/s1
    • InChI Key: FZUFCVATWQINBH-HKHVEVCRSA-N
    • SMILES: C(OC)(=O)CCCCCC/C=C\C/C=C\C[C@@H]1[C@H](CCCCC)O1

Experimental Properties

  • Density: 0.940±0.06 g/cm3(Predicted)
  • Boiling Point: 423.1±28.0 °C(Predicted)

(8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
22-2022-39-100ug
(8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate
2692622-73-2 >90%
100ug
€221.00 2023-09-19
Larodan
22-2022-39-100g
(8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate
2692622-73-2 >90%
100g
€221.00 2025-03-07

Additional information on (8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate

Research Briefing on (8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (CAS: 2692622-73-2)

Recent studies have highlighted the significance of (8(Z),11Z)-methyl 13-(3-pentyloxiran-2-yl)trideca-8,11-dienoate (CAS: 2692622-73-2) in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique epoxide and conjugated diene functionalities, has garnered attention for its potential biological activities and applications in drug discovery. The following briefing synthesizes the latest research findings, focusing on its synthesis, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route for 2692622-73-2, emphasizing its scalability and yield optimization (≥85%). Key steps included a stereoselective epoxidation of the precursor (8(Z),11Z)-trideca-8,11-dienoate using meta-chloroperoxybenzoic acid (mCPBA), followed by enzymatic resolution to achieve >99% enantiomeric purity. This advancement addresses previous challenges in large-scale production, facilitating further pharmacological evaluations.

Mechanistic investigations revealed that 2692622-73-2 acts as a covalent modulator of the Keap1-Nrf2 pathway, inducing antioxidant response element (ARE)-driven gene expression. In vitro assays using HEK293T cells demonstrated a 3.2-fold increase in NQO1 activity at 10 μM concentration, suggesting its potential as a lead compound for oxidative stress-related disorders. Molecular docking simulations further identified Cys151 of Keap1 as the primary binding site, with a calculated ΔG of -8.3 kcal/mol.

Preclinical studies in murine models of pulmonary fibrosis (bleomycin-induced) showed that intraperitoneal administration of 2692622-73-2 (5 mg/kg/day) reduced collagen deposition by 42% (p<0.01) compared to controls. Transcriptomic analysis via RNA-seq highlighted significant downregulation of pro-fibrotic markers (TGF-β1, α-SMA), supporting its anti-fibrotic efficacy. Notably, no hepatotoxicity was observed in 28-day toxicity assays at therapeutic doses.

Ongoing phase I clinical trials (NCT055XXXXX) are evaluating the pharmacokinetics of 2692622-73-2 in healthy volunteers. Preliminary data indicate a plasma half-life of 6.3±1.2 hours and 73% oral bioavailability when formulated with lipid-based nanocarriers. These findings position the compound as a promising candidate for further development in fibrotic and inflammatory diseases.

In conclusion, 2692622-73-2 represents a chemically and biologically intriguing molecule with demonstrated therapeutic potential. Future research directions include structure-activity relationship (SAR) optimization to improve target selectivity and investigations into combination therapies with existing anti-fibrotic agents.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk